Cas no 61799-47-1 (1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-)
61799-47-1 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-
CAS No:61799-47-1
MF:C5H9N5O2
MW:171.157259702682
CID:465783
PubChem ID:71392002
Update Time:2025-04-19
1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-
- 6-(2-aminoethylamino)-1H-1,3,5-triazine-2,4-dione
- DTXSID50813824
- 6-[(2-Aminoethyl)amino]-1,3,5-triazine-2,4(1H,3H)-dione
- 61799-47-1
-
- Inchi: 1S/C5H9N5O2/c6-1-2-7-3-8-4(11)10-5(12)9-3/h1-2,6H2,(H3,7,8,9,10,11,12)
- InChI Key: INGRGLRTONQCNI-UHFFFAOYSA-N
- SMILES: O=C1NC(N=C(N1)NCCN)=O
Computed Properties
- Exact Mass: 171.07577
- Monoisotopic Mass: 171.07562455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 108.61
1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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